Cas no 56240-38-1 (o-tert-Butyl-a-chlorotoluene)

o-tert-Butyl-α-chlorotoluene is a chlorinated aromatic compound characterized by the presence of a tert-butyl group and a chloro substituent on the toluene framework. This structure imparts steric hindrance and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of specialty chemicals and fine pharmaceuticals. Its tert-butyl group enhances stability, while the α-chloro functionality allows for further functionalization via nucleophilic substitution or coupling reactions. The compound is typically employed in controlled environments due to its reactivity. It is commonly utilized in research and industrial applications where tailored aromatic building blocks are required. Proper handling and storage are essential to maintain its integrity.

o-tert-Butyl-a-chlorotoluene structure

Product Name:o-tert-Butyl-a-chlorotoluene

CAS No:56240-38-1

MF:C₁₁H₁₅Cl

MW:182.689802408218

MDL:MFCD18973229

CID:368633

PubChem ID:92075

Update Time:2025-05-28

o-tert-Butyl-a-chlorotoluene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(chloromethyl)-2-(1,1-dimethylethyl)-
- 1-(chloromethyl)-2-tert-butyl-benzene
- 1-tert-butyl-2-(chloromethyl)benzene
- o-tert-Butylbenzylchloride
- 56240-38-1
- SCHEMBL4574280
- 2-tert-Butylbenzyl chloride
- 1-(tert-Butyl)-2-(chloromethyl)benzene
- Benzene, 1-(chloromethyl)-2-(1,1-dimethylethyl)-
- DTXSID6069088
- AKOS017514615
- o-tert-Butyl-a-chlorotoluene
- EN300-1982091
- MDL： MFCD18973229
- Inchi： 1S/C11H15Cl/c1-11(2,3)10-7-5-4-6-9(10)8-12/h4-7H,8H2,1-3H3
- InChI Key： FCNALCYSVKFCNX-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=CC=1C(C)(C)C

Computed Properties

Exact Mass: 182.08635
Monoisotopic Mass: 182.086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.993
Boiling Point: 230.2°C at 760 mmHg
Flash Point: 89.6°C
Refractive Index: 1.503
PSA: 0

o-tert-Butyl-a-chlorotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B903160-10mg	o-tert-Butyl-a-chlorotoluene	56240-38-1	10mg	$ 230.00	2023-09-08
TRC	B903160-50mg	o-tert-Butyl-a-chlorotoluene	56240-38-1	50mg	$ 1051.00	2023-09-08
TRC	B903160-100mg	o-tert-Butyl-a-chlorotoluene	56240-38-1	100mg	$ 1777.00	2023-09-08
Enamine	EN300-1982091-0.05g	1-tert-butyl-2-(chloromethyl)benzene	56240-38-1	0.05g	$647.0	2023-09-16
Enamine	EN300-1982091-0.1g	1-tert-butyl-2-(chloromethyl)benzene	56240-38-1	0.1g	$678.0	2023-09-16
Enamine	EN300-1982091-0.25g	1-tert-butyl-2-(chloromethyl)benzene	56240-38-1	0.25g	$708.0	2023-09-16
Enamine	EN300-1982091-0.5g	1-tert-butyl-2-(chloromethyl)benzene	56240-38-1	0.5g	$739.0	2023-09-16
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Enamine	EN300-1982091-5.0g	1-tert-butyl-2-(chloromethyl)benzene	56240-38-1	5g	$3313.0	2023-05-25